Cas no 251307-45-6 (3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate)

• Product Name: 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate
• CAS No: 251307-45-6
• MF: C₁₉H₉Cl₂FN₂O₂
• MW: 387
• MDL: MFCD00202714
• CID: 4642997
• Update Time: 2025-06-08

3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-6-(4-FLUOROPHENYL)-2-PYRIDINYL 2,6-DICHLOROBENZENECARBOXYLATE
• 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate

• MDL： MFCD00202714

3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate

Research Brief on 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate (CAS: 251307-45-6)

The compound 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate (CAS: 251307-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate, with improved yields and purity. Researchers have employed novel catalytic methods and optimized reaction conditions to overcome previous challenges associated with its synthesis. These developments are crucial for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary studies indicate that this compound exhibits potent inhibitory effects on specific enzyme targets, such as kinases and proteases, which are implicated in various disease states. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting a key kinase involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic window.

Another area of interest is the compound's pharmacokinetic properties. Early-stage research has revealed favorable absorption and distribution profiles, although metabolic stability remains a challenge. Researchers are investigating structural modifications to enhance its metabolic stability while retaining its biological activity. Such efforts are critical for advancing this compound into preclinical development.

In conclusion, 3-Cyano-6-(4-fluorophenyl)-2-pyridinyl 2,6-dichlorobenzenecarboxylate represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its full therapeutic potential. The continued exploration of this compound may lead to breakthroughs in treating diseases with high unmet medical needs.